BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 4-
Chlorobenzylamine Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

4-Chlorobenzylamine
Compound Name:

hydrochloride
CAS No.: 42365-43-5
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Abstract

4-Chlorobenzylamine hydrochloride is a pivotal chemical intermediate, serving as a versatile
building block in the synthesis of a wide array of compounds, particularly in the pharmaceutical
and agrochemical industries. Its structure, featuring a reactive primary amine and a chlorinated
aromatic ring, allows for diverse chemical modifications. This guide provides a comprehensive
technical overview of 4-Chlorobenzylamine hydrochloride, detailing its physicochemical
properties, robust synthesis and purification protocols, analytical characterization
methodologies, and key applications. The content herein is curated for researchers, scientists,
and professionals in drug development, offering field-proven insights and validated procedures
to ensure scientific integrity and reproducibility.

Core Physicochemical Properties

Understanding the fundamental properties of a chemical is the bedrock of its effective
application in research and development. 4-Chlorobenzylamine is typically handled as a free
base—a liquid at room temperature—or as its more stable, solid hydrochloride salt. The
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hydrochloride salt is often preferred for its ease of handling, improved stability, and better
solubility in aqueous media for certain applications.

The conversion from the free base to the hydrochloride salt involves the protonation of the
primary amine by hydrochloric acid. This seemingly simple acid-base reaction significantly
alters the compound's physical properties. The molecular weight, a cornerstone of
stoichiometric calculations, is a key differentiator. The molecular weight of the 4-
Chlorobenzylamine free base is 141.60 g/mol .[1][2] The addition of a hydrogen chloride
molecule (HCI, molecular weight = 36.46 g/mol ) results in the hydrochloride salt with a
calculated molecular weight of approximately 178.06 g/mol .

A summary of the essential physicochemical data for both forms is presented below for easy

comparison.
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4- 4-
Property Chlorobenzylamine  Chlorobenzylamine Source(s)
(Free Base) Hydrochloride
) ~178.06 g/mol
Molecular Weight 141.60 g/mol [1][2]13]
(Calculated)
Molecular Formula C7HsCIN C7HsCI2N [1][3]
CAS Number 104-86-9 42365-43-5 [1]
Clear, slightly yellow White to off-white
Appearance o ] ) [4]
liquid solid (Typical)
- ) ] Not Applicable
Boiling Point 215 °C (lit.) [3114]
(Decomposes)
Not specified, but
) ) 277-278 °C (in N,N- expected to be
Melting Point ] ] o ] [3114]
dimethylformamide) significantly higher
than the free base.
_ 1.164 g/mL at 25 °C _ _
Density (it) Not Applicable (Solid) [3114]
it.
Not miscible in water;
B ) Expected to have
Solubility Soluble in chloroform, ] - [4][5]
higher water solubility.
methanol.
K 8.85+0.10 Not Alicabl 3]
a o icable
P (Predicted) PP

Synthesis and Purification: A Validated Approach

The synthesis of high-purity 4-Chlorobenzylamine is crucial for its use in sensitive applications

like pharmaceutical synthesis. The choice of starting material and reaction conditions dictates

the impurity profile and overall yield. Two primary, well-established routes are detailed below,

followed by the conversion to the hydrochloride salt.

Synthesis from 4-Chlorobenzonitrile

© 2026 BenchChem. All rights reserved.

3/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzylamine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c27409
https://www.chembk.com/en/chem/4-Chlorobenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzylamine
https://www.chembk.com/en/chem/4-Chlorobenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1270950.htm
https://www.chembk.com/en/chem/4-Chlorobenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1270950.htm
https://www.chembk.com/en/chem/4-Chlorobenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1270950.htm
https://www.chembk.com/en/chem/4-Chlorobenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1270950.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1270950.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1270950_EN.htm
https://www.chembk.com/en/chem/4-Chlorobenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This route involves the reduction of a nitrile group to a primary amine. It is a common and
effective method, often employing a metal catalyst.

o Causality: The choice of a Ruthenium(ll) complex as a catalyst is based on its high efficiency
and selectivity for nitrile reduction under transfer hydrogenation conditions, using 2-butanol
as a hydrogen source. Potassium tert-butoxide (KOtBu) acts as a strong base to facilitate the
catalytic cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 4. 4-Chlorobenzylamine | 104-86-9 [chemicalbook.com]

¢ 5. 4-Chlorobenzylamine(104-86-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Chlorobenzylamine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593705/docs#an-in-depth-technical-guide-to-4-
chlorobenzylamine-hydrochloride]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1593705/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-chlorobenzylamine-hydrochloride
https://www.benchchem.com/product/b1593705?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzylamine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c27409
https://www.chembk.com/en/chem/4-Chlorobenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1270950.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1270950_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1270950_EN.htm
https://www.benchchem.com/product/b1593705/docs#an-in-depth-technical-guide-to-4-chlorobenzylamine-hydrochloride
https://www.benchchem.com/product/b1593705/docs#an-in-depth-technical-guide-to-4-chlorobenzylamine-hydrochloride
https://www.benchchem.com/product/b1593705/docs#an-in-depth-technical-guide-to-4-chlorobenzylamine-hydrochloride
https://www.benchchem.com/product/b1593705/docs#an-in-depth-technical-guide-to-4-chlorobenzylamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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